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Compound of Interest

Compound Name:
Tetra(Cyanoethoxymethyl)

Methane

Cat. No.: B1683105 Get Quote

Technical Support Center:
Tetra(cyanoethoxymethyl) methane
This technical support guide provides researchers, scientists, and drug development

professionals with essential information for the storage and handling of

Tetra(cyanoethoxymethyl) methane (CAS No. 2465-91-0). Below you will find frequently

asked questions (FAQs) and troubleshooting advice to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term and short-term storage conditions for

Tetra(cyanoethoxymethyl) methane?

A1: For optimal stability, long-term storage of Tetra(cyanoethoxymethyl) methane should be

at -20°C.[1][2][3] For short-term storage, such as during active use over days or weeks,

conditions of 0-4°C are suitable.[2] Always store the compound in a tightly sealed container,

protected from light and moisture.[1] Some suppliers suggest that the compound is stable for

several weeks at ambient temperature, such as during shipping.[2]

Q2: What solvents are compatible with Tetra(cyanoethoxymethyl) methane?
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A2: Tetra(cyanoethoxymethyl) methane is soluble in dimethyl sulfoxide (DMSO).[2] When

conducting reactions, it is advisable to use anhydrous solvents like dimethylformamide (DMF)

or DMSO under an inert atmosphere.[1]

Q3: What are the primary applications of this compound?

A3: Tetra(cyanoethoxymethyl) methane is a versatile, tetrafunctional molecule used primarily

in material science and polymer chemistry.[1] Its structure is ideal for creating branched

polymers and functional materials.[1] It also serves as a branched PEG linker and can be used

in the synthesis of Proteolysis Targeting Chimeras (PROTACs) for drug development.[2][4]

Q4: What are the main safety hazards associated with Tetra(cyanoethoxymethyl) methane?

A4: According to safety data sheets, Tetra(cyanoethoxymethyl) methane is classified as

hazardous. The signal word "Danger" is used, with hazard statements indicating it is toxic if

swallowed (H301), toxic in contact with skin (H311), and toxic if inhaled (H331).[5] It is crucial

to handle this compound with appropriate personal protective equipment (PPE), including

gloves, lab coat, and eye protection, in a well-ventilated area or fume hood.[6]

Troubleshooting Guide
Issue 1: The compound appears discolored or has an unusual odor.

Possible Cause: This could indicate degradation due to improper storage, such as exposure

to light, moisture, or elevated temperatures. The nitrile groups may be susceptible to

hydrolysis.

Solution: Discard the product as it may not be suitable for use. To prevent this, always store

the compound in a tightly sealed container at the recommended temperature, protected from

light.[1]

Issue 2: Poor solubility in the chosen solvent.

Possible Cause: The concentration may be too high, or the solvent may not be appropriate

or of sufficient purity (e.g., containing water).
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Solution: Confirm the solubility of Tetra(cyanoethoxymethyl) methane in your chosen

solvent. It is reported to be soluble in DMSO.[2] If using other solvents for reactions, such as

DMF, ensure they are anhydrous.[1] Gentle warming or sonication may aid dissolution, but

be cautious of potential degradation at elevated temperatures.

Issue 3: Inconsistent or unexpected experimental results.

Possible Cause: This could be due to the degradation of the compound, leading to lower

purity and the presence of impurities. The high purity of this reagent is crucial for

reproducible results.[1]

Solution:

Verify the storage conditions and age of the compound. If stored improperly or for an

extended period, it may have degraded. The shelf life is stated to be over 3 years if stored

properly.[2]

Use a fresh vial of the compound and compare the results.

If possible, verify the purity of your sample using analytical techniques such as NMR or

HPLC before use.

Quantitative Data Summary
For easy reference, the following table summarizes the key quantitative data for

Tetra(cyanoethoxymethyl) methane.
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Property Value Source(s)

CAS Number 2465-91-0 [1][2][3][5][7][8]

Molecular Formula C₁₇H₂₄N₄O₄ [2][7][8]

Molecular Weight ~348.40 g/mol [2][7][8]

Melting Point 43.4 - 43.9 °C

Boiling Point 610.6°C at 760 mmHg [4]

Purity
≥92% - ≥98% (Varies by

supplier)
[2][3][7]

Long-Term Storage -20°C [1][2][3]

Short-Term Storage 0 - 4°C [2]

Shipping Temperature Ambient [2][3][7]

Experimental Protocols & Workflows
While specific experimental protocols are highly application-dependent, a general workflow for

handling and using Tetra(cyanoethoxymethyl) methane in a reaction is outlined below.

Preparation
Dissolution Reaction

Equilibrate vial
to room temperature Weigh compound

rapidly

Prevents
condensation

Prepare anhydrous
solvent (e.g., DMSO)

in an inert atmosphere

Dissolve in
anhydrous solvent

Add solution to
reaction mixture
under inert gas

Proceed with
experimental protocol

Click to download full resolution via product page

Caption: General workflow for handling Tetra(cyanoethoxymethyl) methane.
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Below is a decision-making diagram to troubleshoot common storage and handling issues.

Start:
Unexpected Experimental

Result

Were storage recommendations
followed? (-20°C, dry, dark)

Is the compound
discolored or clumped?

Yes

High probability of
compound degradation.

No

Did the compound
dissolve completely in
anhydrous solvent?

No Yes

Potential solvent contamination
(e.g., water).

No

Action: Use a new,
properly stored vial
of the compound.

Yes

Action: Use fresh,
anhydrous solvent.
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Caption: Troubleshooting logic for Tetra(cyanoethoxymethyl) methane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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